Cas no 21736-83-4 (Spectinomycin dihydrochloride)
Conclusion: spectinomycin dihydrochloride is a broad-spectrum antibiotic that can inhibit the growth of a variety of gram positive and gram negative bacteria Spectinomycin dihydrochloride interferes with protein synthesis by specifically targeting bacterial ribosomes Spectinomycin dihydrochloride is also a noncompetitive inhibitor of TD intronic RNA with a Ki of 7.2 mm
Spectinomycin dihydrochloride structure
Spectinomycin dihydrochloride Properties
Names and Identifiers
-
- Spectinomycin Hydrochloride
- M 141
- stanilo
- U-18409AE
- NSC 248616
- SPECTINOMYCIN 2HCL
- Spectinomycin2HClpentahydrate
- SPECTINOMYCIN DIHYDROCHLORIDE
- ACTINOSPECTACIN DIHYDROCHLORIDE
- SPECTINOMYCIN READY MADE SOLUTION
- Spectinomycin (dihydrochloride)
- Spectinomycin Dihydr
- Spectinomycin HCl
- Spectinomycin Sulphate
- spectinomycin standard solution
- actinospectacin
- Spectinomycin dihydrochloride pentahydrate
- Spectinomycin hydrochloride anhydrous
- DSSTox_CID_25429
- DSSTox_RID_80873
- DSSTox_GSID_45429
- Spectinomycin hydrochloride hydrate
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-
- SPECTRUM1500538
- CHEMBL3184600
- Spectinomycin hydrochloride, Antibiotic for Culture Media Use Only
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-N,N',2-trimethyl-4-oxodecahydro-2H-pyrano[2,3-b][1,4]benzodioxine-6,8-diaminium dichloride
- Spectinomycin (hydrochloride hydrate)
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-4H-pyrano[2,3-b][1,4]benzodioxin-4-one Hydrochloride
- CHEBI:9216
- S0584
- HY-B0438
- NS00093599
- Tox21_110592
- NSC-248616
- SR-05000001868-5
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-4-one dihydrochloride
- 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, HYDROCHLORIDE, (1:2), (2R,4AR,5AR,6S,7S,8R,9S,9AR,10AS)-
- (2R-(2.ALPHA.,4A.BETA.,5A.BETA.,6.BETA.,7.BETA.,8.BETA.,9.ALPHA.,9A.ALPHA.,10A.BETA.))-DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE DIHYDROCHLORIDE
- W-107526
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0,3,8]tetradecan-7-one dihydrochloride
- AS-75254
- SR-05000001868
- s2510
- Tox21_110592_1
- SR-05000001868-3
- DTXSID9045429
- Prestwick_106
- EN300-74585
- Q27108317
- 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, DIHYDROCHLORIDE
- CAS-21736-83-4
- 21736-83-4
- CCG-39253
- SPECTINOMYCIN HYDROCHLORIDE [WHO-DD]
- NCGC00017354-07
- Spectinomycin (dihydrochloride pentahydrate)
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one;dihydrochloride
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one dihydrochloride
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0(3),?]tetradecan-7-one dihydrochloride
- NCGC00016754-01
- 296JEI210Z
- (+)-Spectinomycin Dihydrochloride
- DTXCID7025429
- D78306
- AKOS016010051
- HMS1570B09
- HMS1920P22
- Spectinomycin diHCl
- SCHEMBL184452
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,dihydrochloride, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
- +Expand
-
- MFCD00070403
- FOGDPGQSHLLYIK-XYQGXRRISA-N
- 1S/C14H24N2O7.2ClH/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;;/h5,7-13,15-16,18-20H,4H2,1-3H3;2*1H/t5-,7-,8+,9+,10+,11-,12-,13+,14+;;/m1../s1
- Cl[H].Cl[H].O1[C@]2(C(C([H])([H])[C@@]([H])(C([H])([H])[H])O[C@@]2([H])O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])([C@@]12[H])N([H])C([H])([H])[H])O[H])N([H])C([H])([H])[H])O[H])=O)O[H]
Computed Properties
- 404.111707g/mol
- 0
- 7
- 9
- 2
- 404.111707g/mol
- 404.111707g/mol
- 130Ų
- 25
- 478
- 0
- 9
- 0
- 0
- 0
- 3
Experimental Properties
- -0.53980
- 129.51000
- 1.586
- No data available
- 194°C
- No data available
- No data available
- H2O: 50 mg/mL, clear, faintly yellow
- 类白色粉末状固体
- No data available
Spectinomycin dihydrochloride Security Information
- WG7400000
- 2
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- H302-H315-H319-H332-H335
- P261-P280-P305+P351+P338
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Warning
- 10
Spectinomycin dihydrochloride Customs Data
- 3004909090
-
China Customs Code:
3004909090
Spectinomycin dihydrochloride Price
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Spectinomycin dihydrochloride Related Literature
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4. Back cover
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Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
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(CAS:21736-83-4)SPECTINOMYCIN DIHYDROCHLORIDE
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